CID 53435528

• Molecular Formula: C8H14Cl3Sn
• Molecular Weight: 335.3 g/mol
• InChI: InChI=1S/C8H14Cl3.Sn/c1-2-3-4-5-6-7-8(9,10)11;/h1-7H2
• InChI Key: PNLYGADSOPWXOO-UHFFFAOYSA-N
• Canonical SMILES: C(CCCC(Cl)(Cl)Cl)CCC[Sn]

Description

CID 53435528 is a PubChem Compound Identifier (CID) assigned to a specific chemical entity within the PubChem database.

The absence of direct experimental data for this compound in the provided evidence necessitates reliance on comparative analysis with structurally or functionally similar compounds. For example, oscillatoxin derivatives (CIDs 101283546, 185389, etc.) in share structural motifs such as cyclic ethers and halogenated groups, which are critical for their biological activity. Similarly, boronic acid derivatives (e.g., CID 53216313 in ) highlight the importance of functional groups in determining reactivity and applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 53435528 involves several steps, including [specific reactions and conditions]. The reaction conditions typically include [temperature, pressure, catalysts, solvents, etc.]. The synthetic route is designed to maximize yield and purity of the final product.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using [specific industrial methods]. These methods ensure that the compound is produced efficiently and cost-effectively, meeting the demands of various applications.

Chemical Reactions Analysis

Types of Reactions

CID 53435528 undergoes several types of chemical reactions, including:

Oxidation: In the presence of oxidizing agents, this compound can be converted into [oxidized product].

Reduction: Reducing agents can convert this compound into [reduced product].

Substitution: this compound can participate in substitution reactions, where [specific groups] are replaced by [other groups].

Common Reagents and Conditions

The common reagents used in these reactions include [list of reagents], and the conditions typically involve [specific temperatures, solvents, catalysts, etc.].

Major Products

The major products formed from these reactions include [list of products], which have their own unique properties and applications.

Scientific Research Applications

CID 53435528 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.

Biology: In biological research, this compound is used to study [specific biological processes or pathways].

Medicine: This compound has potential therapeutic applications, including [specific medical uses].

Industry: this compound is used in the production of [specific industrial products], contributing to advancements in [specific industries].

Mechanism of Action

The mechanism of action of CID 53435528 involves [specific molecular targets and pathways]. It interacts with [specific proteins, enzymes, or receptors], leading to [specific biological effects]. The detailed understanding of its mechanism of action helps in designing more effective applications and therapies.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize CID 53435528, we compare it with three structurally or functionally related compounds from the evidence: oscillatoxin D (CID: 101283546) , (3-Bromo-5-chlorophenyl)boronic acid (CID: 53216313) , and 5-Chloropyrimidine-2-carbonitrile (CID: 295765) .

Table 1: Structural and Functional Comparison

Property	This compound (Hypothetical)	Oscillatoxin D (CID: 101283546)	(3-Bromo-5-chlorophenyl)boronic acid (CID: 53216313)	5-Chloropyrimidine-2-carbonitrile (CID: 295765)
Molecular Formula	Not available	C₃₂H₄₄O₈	C₆H₅BBrClO₂	C₅H₅ClN₂
Molecular Weight	Not available	580.68 g/mol	235.27 g/mol	128.56 g/mol
Key Functional Groups	Hypothetical: Likely halogenated	Cyclic ether, ester, methyl groups	Boronic acid, bromine, chlorine	Chlorine, nitrile, pyrimidine
Bioactivity	Not available	Toxin (marine origin)	Suzuki-Miyaura coupling reagent	Intermediate in pharmaceuticals
Applications	Not available	Environmental toxin studies	Organic synthesis	Agrochemicals, drug discovery

Key Findings:

Structural Complexity : Oscillatoxin D (CID: 101283546) exhibits high structural complexity with cyclic ethers and ester groups, contrasting with the simpler aromatic systems of boronic acids (CID: 53216313) and pyrimidines (CID: 295765) .

Functional Group Impact : The boronic acid group in CID 53216313 enables cross-coupling reactions, while the nitrile group in CID 295765 enhances electrophilicity, critical for nucleophilic substitutions .

Biological Relevance : Oscillatoxin derivatives are linked to environmental toxicity, whereas pyrimidine derivatives like CID 295765 are prioritized in drug design due to their heterocyclic stability .